Cas no 2229180-60-1 ({1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol)

• Product Name: {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol
• CAS No: 2229180-60-1
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 5846756
• PubChem ID: 165610218
• Update Time: 2025-06-13

{1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol
• {1-[(3,3-dimethylcyclohexyl)methyl]cyclopropyl}methanol
• EN300-1734912
• 2229180-60-1

• Inchi： 1S/C13H24O/c1-12(2)5-3-4-11(8-12)9-13(10-14)6-7-13/h11,14H,3-10H2,1-2H3
• InChI Key： NHMPFQQPCQRHLF-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCCC(C)(C)C2)CC1

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol (CAS No. 2229180-60-1)

In the realm of specialty chemicals, {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol (CAS No. 2229180-60-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclopropyl and dimethylcyclohexyl moieties, is a subject of interest in fragrance formulation, pharmaceutical intermediates, and advanced material synthesis. Its molecular architecture, featuring a methanol functional group, enables reactivity that aligns with modern green chemistry principles, making it a candidate for sustainable industrial processes.

The growing demand for eco-friendly fragrance ingredients has positioned {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol as a potential alternative to traditional synthetic musks. Consumers increasingly prioritize "clean beauty" and "non-toxic scents," driving research into compounds like this. Its low volatility and high stability under varying pH conditions make it suitable for long-lasting perfumes and personal care products. Recent studies also explore its role in controlled-release fragrance systems, addressing the market's need for prolonged sensory experiences.

From a synthetic chemistry perspective, the cyclopropylmethyl segment of CAS 2229180-60-1 offers intriguing possibilities for ring-opening reactions and cross-coupling methodologies. Researchers are investigating its utility in constructing chiral building blocks for asymmetric catalysis—a hot topic in pharmaceutical R&D. The compound's sterically hindered cyclohexyl group may contribute to selectivity in catalytic cycles, a feature highly sought after in drug discovery pipelines targeting GPCRs and enzyme inhibitors.

Material scientists have identified {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol as a modifier for polymer matrices, particularly in high-performance thermoplastics. Its ability to influence glass transition temperatures without compromising mechanical strength aligns with industry demands for lightweight automotive components and flexible electronics. This application intersects with trending searches for "advanced polymer additives" and "sustainable material engineering," reflecting broader industrial shifts toward circular economy models.

Analytical characterization of 2229180-60-1 reveals excellent compatibility with mass spectrometry and NMR techniques, facilitating quality control in manufacturing. The compound's distinctive fragmentation pattern in GC-MS serves as a fingerprint for authenticity verification—an essential consideration given rising concerns about supply chain transparency in specialty chemicals. These attributes respond to frequent queries regarding "batch-to-batch consistency" and "analytical method development" in chemical forums.

In regulatory contexts, preliminary toxicological assessments suggest favorable profiles for {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol, though comprehensive studies are ongoing. Its structural features indicate low bioaccumulation potential, addressing environmental persistence concerns prevalent in discussions about "green chemistry metrics." This positions the compound favorably against regulatory frameworks like REACH and TSCA, where "sustainable chemical design" remains a priority.

The synthesis of CAS 2229180-60-1 typically involves Grignard reactions or hydride reductions of corresponding carbonyl precursors, with recent innovations focusing on catalytic hydrogenation routes. Process chemists emphasize atom economy in these pathways, reflecting industry-wide emphasis on "waste minimization strategies." Patent landscapes reveal growing IP activity around derivative compounds, particularly for flavor enhancers and non-narcotic analgesic precursors.

Market analysts project steady growth for {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol applications, especially in Asia-Pacific fragrance markets. The compound's balance between olfactory intensity and chemical stability meets formulators' needs for heat-resistant scents in tropical climates—a frequently searched topic in cosmetic chemistry circles. Emerging applications in microencapsulation technologies further expand its commercial potential in functional textiles and household products.

From a storage and handling perspective, 2229180-60-1 demonstrates good compatibility with standard chemical containers, requiring neither specialized inert atmospheres nor extreme temperature controls. This practical advantage translates to lower logistics costs, a key consideration in chemical procurement discussions about "supply chain optimization." Its moderate viscosity facilitates pumping and metering in continuous manufacturing systems, aligning with Industry 4.0 automation trends.

Academic interest in {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol extends to computational chemistry, where its conformational dynamics are modeled to understand steric effects on reactivity. Such studies contribute to broader investigations into "molecular machine design" and "supramolecular assembly"—topics dominating recent chemistry conference agendas. The compound's rigid yet flexible structure serves as a test case for force field parameterization in molecular dynamics simulations.

Looking ahead, innovation around CAS 2229180-60-1 will likely focus on biocatalytic production routes, responding to the "enzymatic synthesis" trend in fine chemicals. Early-stage research explores engineered ketoreductases for asymmetric reduction of precursor ketones, potentially enabling chiral purity exceeding 99% ee—a specification increasingly demanded in pharmaceutical applications. This development direction answers frequent search queries about "biocatalysis in specialty chemicals" and "enantioselective manufacturing."

In conclusion, {1-(3,3-dimethylcyclohexyl)methylcyclopropyl}methanol represents a multifaceted compound whose scientific and commercial relevance spans fragrance design, advanced materials, and pharmaceutical synthesis. Its structural uniqueness continues to inspire research across multiple disciplines, while its practical properties address contemporary industry needs for sustainability, performance, and regulatory compliance. As analytical techniques and synthetic methodologies advance, further applications for this versatile molecule will undoubtedly emerge.